4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile

• IUPAC Name: 4-[(5-benzyl-4-ethyl-1,2,4-triazol-3-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C19H18N4S/c1-2-23-18(12-15-6-4-3-5-7-15)21-22-19(23)24-14-17-10-8-16(13-20)9-11-17/h3-11H,2,12,14H2,1H3
• InChI Key: HXYCAHGRZCVYRG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)C#N)CC3=CC=CC=C3
• Molecular Formula: C19H18N4S
• Molecular Weight: 334.4 g/mol

Description

4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile, also known as BTE, is a chemical compound that has been extensively studied in scientific research. This compound has shown promising results in various studies, making it an important area of research in the field of medicinal chemistry.

Mechanism of Action

4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile exerts its effects by inhibiting various enzymes and proteins in the body. It has been shown to inhibit the activity of tyrosinase, an enzyme involved in the production of melanin. 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has been shown to have various biochemical and physiological effects in the body. It has been shown to exhibit antioxidant properties, which may help to protect cells from damage caused by free radicals. 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has also been shown to have anti-inflammatory effects, which may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile in lab experiments is that it has been extensively studied and its properties are well-known. This makes it easier to design experiments and interpret results. However, one limitation is that 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile can be difficult to synthesize, which may limit its availability for use in experiments.

Future Directions

There are numerous future directions for research involving 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile. One area of research could focus on the development of 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile-based drugs for the treatment of various diseases. Another area of research could focus on the optimization of the synthesis of 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile, in order to make it more readily available for use in experiments. Additionally, further studies could be conducted to investigate the potential of 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile as a treatment for other diseases, such as Parkinson's disease or multiple sclerosis.

Synthesis Methods

The synthesis of 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile involves the reaction of 4-(chloromethyl)benzonitrile with 5-benzyl-4-ethyl-4H-1,2,4-triazole-3-thiol in the presence of a base. The reaction yields 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile as a white solid, which can be purified using various techniques such as recrystallization or chromatography.

Scientific Research Applications

4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases. It has been shown to have antitumor, antifungal, and antibacterial properties. 4-{[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}benzonitrile has also been studied for its potential as a treatment for Alzheimer's disease, as it has been shown to inhibit the formation of amyloid-beta plaques in the brain.